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Compound of Interest

Compound Name: Dodecyl methacrylate

Cat. No.: B107424 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

ensuring a safe environment is paramount when handling chemical reagents. This guide

provides immediate, essential safety and logistical information for the proper handling and

disposal of Dodecyl Methacrylate.

Immediate Safety and Hazard Information
Dodecyl Methacrylate is a chemical that requires careful handling due to its potential hazards.

It can cause skin and serious eye irritation, and may also lead to respiratory irritation.[1] It is

classified as very toxic to aquatic life, with long-lasting effects.[1] Understanding these risks is

the first step in implementing robust safety protocols.

Hazard Identification:
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Hazard Statement Classification GHS Code

Causes skin irritation
Skin Corrosion/Irritation,

Category 2
H315

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation, Category 2A
H319

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation, Category 3

H335

Very toxic to aquatic life with

long lasting effects

Hazardous to the aquatic

environment, long-term

hazard, Category 1

H410

Physical and Chemical Properties:

Property Value

Physical State Liquid

Appearance Colorless, clear liquid

Boiling Point 142 °C @ 4 mmHg[2]

Flash Point >230 °F[2]

Density 0.868 g/mL at 25 °C[2]

Water Solubility Insoluble[1][3]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are critical to minimize

exposure and ensure personal safety.

Recommended PPE for Handling Dodecyl Methacrylate:
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Body Part Protective Equipment
Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

option. Ensure gloves are

powder-free to avoid

contamination.[4] Change

gloves every 30-60 minutes or

immediately if contaminated or

damaged.[4]

Eyes/Face

Safety glasses with side-

shields or tightly fitting safety

goggles.

For splash hazards, a face

shield should be worn in

addition to goggles.[4]

Standard eyeglasses are not

sufficient.[5]

Body
Long-sleeved laboratory coat

or chemical-resistant apron.

Impervious clothing is

recommended to prevent skin

contact.[6]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary

under certain conditions.

An N-95 or N-100 respirator

may be sufficient for some

activities.[7] If exposure limits

are exceeded, a full-face

respirator with an appropriate

cartridge should be used.[6]

Always ensure proper fit-

testing and training for

respirator use.

Experimental Protocols: Handling and Disposal
Adherence to standardized procedures is crucial for both safety and experimental integrity.

Step-by-Step Handling Procedure:
Preparation:
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Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Assemble all necessary materials and PPE before handling the chemical.

Confirm that an eyewash station and safety shower are readily accessible.

Handling:

Don the appropriate PPE as outlined in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhaling vapors or mists.[1]

Use a closed system whenever possible to minimize the generation of aerosols.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as oxidizing agents.[1]

Store in a locked cabinet or designated chemical storage area.[1]

Disposal Plan:
All waste materials contaminated with Dodecyl Methacrylate must be treated as hazardous

waste.

Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and sealed

container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal:
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Dispose of the waste through a licensed professional waste disposal service.[8]

Do not allow the product to enter drains or the environment.[8][9]

Contaminated packaging should be disposed of in the same manner as the unused

product.[8][9]

Emergency Procedures: First Aid
In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[3][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[1][3]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, have them

drink milk or water. Seek immediate medical

attention.[3][10]

Workflow for Safe Handling of Dodecyl Methacrylate
The following diagram illustrates the logical workflow for the safe handling of Dodecyl
Methacrylate, from preparation to disposal.
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Caption: Workflow for the safe handling of Dodecyl Methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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